Cas no 55035-43-3 (1,4-Bis4-(di-p-tolylamino)styrylbenzene)

• Product Name: 1,4-Bis4-(di-p-tolylamino)styrylbenzene
• CAS No: 55035-43-3
• MF: C₅₀H₄₄N₂
• MW: 672.897772789001
• MDL: MFCD03844769
• CID: 369080
• PubChem ID: 87564953
• Update Time: 2025-06-25

1,4-Bis4-(di-p-tolylamino)styrylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis[4-(di-p-tolylamino)styryl]benzene
• 4-(DI-P-TOLYLAMINO)-4’-[(DI-P-TOLYLAMINO) STYRYL]STILBENE SUBLIMED BLUE DOPANT FOR OLED
• 4-methyl-N-[4-[2-[4-[2-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]ethenyl]phenyl]ethenyl]phenyl]-N-(4-methylphenyl)aniline
• B2080
• B2880
• EINECS 259-446-1
• 1,4-Bis[2-[4-[N,N-di(p-tolyl)amino]phenyl]vinyl]benzene
• 4,4'-[1,4-Phenylenebis(ethene-2,1-diyl)]bis(N,N-di-p-tolylaniline)
• 4-(Di-p-tolylamino)-4'-[(di-p-tolylamino)styryl]stilbene
• 4-(Di-p-tolylamino)-4'-[(di-ptolylamino)styryl]stilbene;4-(4-(1-(Di-p-tolylamino)-2-phenylvinyl)styryl)-N,N-di-p-tolylaniline
• Benzenamine, 4,4'-(1,4-phenylenedi-2,1-ethenediyl)bis[N,N-bis(4-methylphenyl)-
• C50H44N2
• DPA-3PV
• LQYYDWJDEVKDGB-XPWSMXQVSA-N
• benzenamine, 4,4'-[1,4-phenylenedi-2,1-ethenediyl]bis[N,N-bis(4-methylphenyl)-
• 4,4'-(1,4-phenylenediethene-2,1
• Benzenamine, 4,4'-(1,4-phenylenedi-2,1-ethenediyl)bis(N,N-bis(4-methylphenyl)-
• 4,4'-(p-Phenylenedivinylene)bis(N,N-bis(p-tolyl)aniline)
• NS00033229
• 4,4'-(1,4-Phenylenedivinyl)bis[N,N-di(p-tolyl)aniline]
• 55035-43-3
• DPAVB
• LQYYDWJDEVKDGB-UHFFFAOYSA-N
• N-(4-{2-[4-(2-{4-[bis(4-methylphenyl)amino]phenyl}ethenyl)phenyl]ethenyl}phenyl)-4-methyl-N-(4-methylphenyl)aniline
• DTXSID5068994
• 1,4-Bis4-(di-p-tolylamino)styrylbenzene

• MDL： MFCD03844769
• Inchi： 1S/C50H44N2/c1-37-5-25-45(26-6-37)51(46-27-7-38(2)8-28-46)49-33-21-43(22-34-49)19-17-41-13-15-42(16-14-41)18-20-44-23-35-50(36-24-44)52(47-29-9-39(3)10-30-47)48-31-11-40(4)12-32-48/h5-36H,1-4H3
• InChI Key： LQYYDWJDEVKDGB-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C=CC2C=CC(=CC=2)C=CC2C=CC(=CC=2)N(C2C=CC(C)=CC=2)C2C=CC(C)=CC=2)=CC=1

Computed Properties

• Exact Mass: 672.35000
• Monoisotopic Mass: 672.350449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 52
• Rotatable Bond Count: 10
• Complexity: 924
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 14.4
• Topological Polar Surface Area: 6.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: 220.0 to 226.0 deg-C
• Boiling Point: 828.5±65.0 °C at 760 mmHg
• Flash Point: 357.9±22.1 °C
• Refractive Index: 1.71
• PSA: 6.48000
• LogP: 14.20060
• Solubility: Not determined
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

1,4-Bis4-(di-p-tolylamino)styrylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better